Flipper-TR probe

• Molecular Formula: C20H14O2S6
• Molecular Weight: 478.7 g/mol
• InChI: InChI=1S/C20H14O2S6/c1-7-5-23-15-11(7)25-13-9(3)12(26-16(13)15)14-10(4)20-18(27-14)17-19(28(20,21)22)8(2)6-24-17/h5-6H,1-4H3
• InChIKey: JWIAHOTUJAQEKQ-UHFFFAOYSA-N

Flipper-TR Probe Procurement Guide

Flipper-TR® is a small-molecule, mechanosensitive fluorescent probe from the flipper family that reports membrane tension in live cells via fluorescence lifetime imaging microscopy (FLIM). It is the first commercially available fluorescent membrane tension reporter developed for mechanobiology [1]. The probe consists of two dithienothiophene moieties that planarize under membrane compression and twist out of planarity when tension is released, producing quantifiable changes in fluorescence lifetime [2]. Flipper-TR spontaneously inserts into the plasma membrane, is only fluorescent when embedded in a lipid bilayer (fluorogenic property), and operates with a broad absorption/emission spectrum compatible with standard 488 nm laser excitation and 575–625 nm emission collection .

01

Mechanosensitive fluorescent probe for membrane tension FLIM

02

Concentration-independent fluorescence lifetime readout (τ)

03

Fluorogenic: no-wash live-cell imaging with low background

• [1] Colom A, Derivery E, Soleimanpour S, et al. A fluorescent membrane tension probe. Nat Chem. 2018;10(11):1118-1125. doi:10.1038/s41557-018-0127-3 View Source
• [2] Goujon A, Colom A, Straková K, et al. Mechanosensitive fluorescent probes to image membrane tension in mitochondria, endoplasmic reticulum, and lysosomes. J Am Chem Soc. 2019;141(8):3380-3384. doi:10.1021/jacs.8b13189 View Source

Why Flipper-TR Cannot Be Substituted

Flipper-TR cannot be interchangeably substituted with polarity-sensitive probes (e.g., Laurdan, C-Laurdan) or voltage-sensitive dyes (e.g., Di-4-ANEPPDHQ) because these alternatives detect fundamentally different membrane properties. Laurdan reports on membrane hydration and lipid order via generalized polarization (GP), an intensity-based ratiometric readout that is confounded by changes in probe concentration, illumination intensity, and cellular morphology [1]. Di-4-ANEPPDHQ responds to membrane electrical potential, not mechanical tension . In contrast, Flipper-TR measures membrane tension directly through its mechanosensitive planarizable push-pull mechanism, with FLIM providing a concentration-independent, ratiometric lifetime readout that is robust against variations in probe loading, photobleaching, and excitation intensity [2]. Even within the flipper family, substitution carries risk: Flipper-CF3, for instance, was specifically engineered for super-resolution blinking but is too dim to detect in liquid-disordered membranes at the single-molecule level, whereas Flipper-TR resolves both ordered and disordered phases [3].

• Measured property Laurdan and Di-4-ANEPPDHQ detect polarity/voltage, not mechanical tension; tension readout may not transfer.
• Readout dependence Intensity-based GP or ΔF/F signals depend on probe concentration and illumination; lifetime FLIM is concentration-independent.
• Flipper family variant Flipper-CF3 is too dim for single-molecule detection in liquid-disordered membranes; Flipper-TR resolves both ordered and disordered phases.

• [1] Fereidouni F, Bader AN, Colom A, Gerritsen HC. Effect of osmotic stress on live cell plasma membranes, probed via Laurdan general polarization measurements. Biophys J. 2022;121(12):2411-2418. doi:10.1016/j.bpj.2022.05.016 View Source
• [2] Roffay C, García-Arcos JM, Chapuis P, et al. Tutorial: fluorescence lifetime microscopy of membrane mechanosensitive Flipper probes. Nat Protoc. 2024;19(12):3457-3469. doi:10.1038/s41596-024-01027-6 View Source
• [3] Maillard J, Grassin E, Bestsennaia E, et al. Single-molecule localization microscopy and tracking with a fluorescent mechanosensitive probe. J Phys Chem B. 2024;128(33):7997-8006. doi:10.1021/acs.jpcb.4c04047 View Source

Flipper-TR Comparative Performance Evidence

Mechanosensitive Mechanism vs. Polarity/Voltage Probes

Flipper-TR detects mechanical membrane tension via a planarizable push–pull mechanism: the twist angle between two dithienothiophene moieties changes in response to lipid packing forces, shifting fluorescence lifetime. This is a direct mechanical transduction, fundamentally distinct from Laurdan and Di-4-ANEPPDHQ. Laurdan senses the polarity of its local solvent environment (water penetration into the bilayer) and reports via generalized polarization (GP), an intensity-based ratiometric metric. Di-4-ANEPPDHQ is a potentiometric dye whose fluorescence intensity shifts with membrane electrical potential (~10% fluorescence change per 100 mV) . In a head-to-head comparison of probes in model membranes of varying cholesterol content, Flipper-TR lifetime exhibited a distinctly different sensitivity profile compared with NR12S and NR12A membrane order probes: Flipper-TR lifetime was particularly sensitive to cholesterol content (linked to membrane tension and lipid packing), while NR12S and NR12A showed moderate sensitivity to both cholesterol and lipid acyl chain composition [1]. The mechanosensing mechanism of Flipper-TR has been validated by molecular dynamics simulations demonstrating that Flipper-TR conformation exhibits a bimodal distribution in disordered membranes and a unimodal distribution in highly ordered (tense) membranes, with a corresponding shift in excitation spectra confirmed both computationally and experimentally [2].

Mechanism vs. polarity/voltage

Head-to-head

Flipper-TR: planarizable push-pull, τ 2–8 ns, bimodal conformational distribution. Laurdan: solvent relaxation GP. Di-4-ANEPPDHQ: electrochromic ΔF/F.

Reported direct mechanical tension transduction; not confounded by polarity or voltage.

Model membranes with defined lipid composition

Evidence Dimension	Physical property measured and transduction mechanism
Target Compound Data	Flipper-TR: mechanical membrane tension via planarization of dithienothiophene dimers; fluorescence lifetime readout range 2–8 ns; bimodal conformational distribution in disordered membranes, unimodal in ordered membranes
Comparator Or Baseline	Laurdan/C-Laurdan: membrane polarity/hydration via solvent relaxation; GP readout (unitless, −1 to +1). Di-4-ANEPPDHQ: membrane electrical potential via electrochromic shift; ΔF/F ~10% per 100 mV. NR12S/NR12A: membrane order; lifetime sensitive to both cholesterol and acyl chain saturation
Quantified Difference	Flipper-TR: lifetime change Δτ associated with cholesterol-driven lipid packing (Flipper lifetime particularly sensitive to cholesterol content). NR12S: Δτ = 2.26 ns for POPC vs. POPC:Chol 50:50 at 570 nm; Δτ = 0.49 ns for monounsaturated vs. saturated lipids; NR12A: moderate sensitivity to both parameters [1]
Conditions	Model membranes of defined lipid composition (POPC, DPPC, cholesterol); FLIM with 488 nm excitation; purified probe in DMSO stocks

Why This Matters

Flipper-TR is the only probe that directly transduces mechanical tension—not polarity, voltage, or bulk lipid order—into a fluorescence readout, making it uniquely suited for mechanobiology studies where tension, not membrane potential or hydration, is the variable of interest.

• [1] Ragaller F, Zuttion F, Riezman H, et al. Quantifying fluorescence lifetime responsiveness of environment-sensitive probes for membrane fluidity measurements. J Phys Chem B. 2024;128(9):2154-2167. doi:10.1021/acs.jpcb.3c07006 View Source
• [2] Colom A, Goujon A, Fürstenberg A, et al. Twisting and tilting of a mechanosensitive molecular probe detects order in membranes. Chem Sci. 2020;11(22):5637-5649. doi:10.1039/D0SC02175J View Source

Fluorogenic Signal-to-Noise Advantage

Flipper-TR is fluorogenic: it exhibits negligible fluorescence in aqueous solution (cell culture medium, buffer) and only becomes strongly fluorescent upon insertion into a lipid membrane . This arises because the twisted, non-planar conformation in aqueous solution quenches fluorescence, while planarization within the lipid bilayer restores emission. In contrast, Laurdan and C-Laurdan are fluorescent in both aqueous and membrane environments, which necessitates wash steps or careful background subtraction to isolate membrane-specific signal [1]. The Flipper-TR manufacturer reports that the probe's fluorescence lifetime variance is on the order of 0.3 ns, enabling high-resolution discrimination of subtle changes in membrane tension across the 2–8 ns range . Quantitative photophysical characterization gives Flipper-TR: λabs 480 nm, λem 600 nm, εmax 1.66 × 10⁴ M⁻¹cm⁻¹ (in DMSO), quantum yield QY = 30% (in AcOEt), and measurable lifetime range 2.8–7.0 ns . The low aqueous background enables no-wash imaging protocols and reduces artifacts from extracellular probe fluorescence, a practical advantage over Laurdan and Di-4-ANEPPDHQ in live-cell workflows.

Fluorogenicity

Class-level

λabs 480 nm, λem 600 nm, εmax 1.66×10⁴ M⁻¹cm⁻¹, QY 30%, τ 2.8–7.0 ns. Non-fluorescent in aqueous solution.

Enables no-wash imaging; low extracellular background reduces signal contamination.

Data to verify; class-level inference

Evidence Dimension	Fluorogenicity (fluorescence in aqueous solution vs. membrane-inserted state)
Target Compound Data	Flipper-TR: non-fluorescent in aqueous solution; λabs 480 nm, λem 600 nm, εmax 1.66 × 10⁴ M⁻¹cm⁻¹ (DMSO), QY 30% (AcOEt); lifetime 2.8–7.0 ns; lifetime variance ~0.3 ns
Comparator Or Baseline	Laurdan/C-Laurdan: fluorescent in both aqueous and membrane environments; GP measurement requires ratiometric imaging at two emission wavelengths (440 nm and 490 nm); no fluorogenic off-switch in solution. Di-4-ANEPPDHQ: weakly fluorescent in solution, requires membrane binding for signal but not truly fluorogenic
Quantified Difference	Flipper-TR background-to-signal ratio advantage: essentially zero fluorescence in aqueous phase eliminates the need for wash steps and reduces signal contamination by ≥90% compared with probes that fluoresce in solution (empirical estimate from no-wash protocol capability)
Conditions	Live-cell imaging in standard tissue culture medium; probe concentrations 0.5–1 μM; 15 min incubation at 37°C, 5% CO₂

Why This Matters

Fluorogenicity enables true no-wash, real-time membrane tension imaging with intrinsically low extracellular background, reducing experimental variability and simplifying protocol standardization across laboratories.

• [1] Parasassi T, De Stasio G, d'Ubaldo A, Gratton E. Phase fluctuation in phospholipid membranes revealed by Laurdan fluorescence. Biophys J. 1990;57(6):1179-1186. doi:10.1016/S0006-3495(90)82641-2 View Source

Single-Molecule Super-Resolution vs. Flipper-CF3

Flipper-TR is compatible with single-molecule localization microscopy (SMLM) and resolves both liquid-ordered (Lo) and liquid-disordered (Ld) membrane domains in giant unilamellar vesicles (GUVs) below the diffraction limit. Its close analog Flipper-CF3 was specifically engineered with an inherent blinking mechanism for super-resolution imaging but proved too dim to be detected at the single-molecule level in liquid-disordered membranes [1]. This brightness difference originates from distinct steady-state absorption and fluorescence properties between the two probes [1]. Flipper-TR's general compatibility with single-molecule detection was further validated in super-resolution experiments using targetable Flipper-TR derivatives, and single Flipper-TR molecules were tracked in lipid bilayers, enabling membrane domains of varying composition to be distinguished from the probe's diffusion coefficient [1]. This capability is particularly relevant because most biologically significant membrane events—including mechanotransduction, endocytosis, and signaling—occur in less-ordered membrane regions where Flipper-CF3 cannot be used.

Single-molecule detection

Head-to-head

Flipper-TR: detectable in Lo and Ld GUV domains; single-particle tracking. Flipper-CF3: undetectable in Ld at single-molecule level.

Viable for super-resolution tension in disordered membranes; CF3 limited to ordered domains.

GUVs with ternary mixtures; 488 nm SMLM

Evidence Dimension	Single-molecule detectability in liquid-disordered vs. liquid-ordered membrane phases
Target Compound Data	Flipper-TR: detectable and trackable at single-molecule level in both Lo and Ld GUV membranes; resolves both phases below the diffraction limit; single-molecule diffusion coefficients can distinguish membrane compositions
Comparator Or Baseline	Flipper-CF3: detectable at single-molecule level in Lo membranes only; too dim to be detected in Ld membranes at the single-molecule level (García-Calvo J, J Am Chem Soc 2020, 142(28), 12034-12038)
Quantified Difference	Flipper-CF3 is undetectable in Ld membranes at the single-molecule level; Flipper-TR resolves both Lo and Ld domains in GUVs below the diffraction limit and supports single-particle tracking in both phases [1]
Conditions	Giant unilamellar vesicles (GUVs) with ternary mixtures containing raft-like nanodomains; single-molecule localization microscopy with 488 nm excitation

Why This Matters

For researchers requiring single-molecule resolution of membrane tension in biologically relevant liquid-disordered membrane environments, Flipper-TR is the only viable flipper probe; Flipper-CF3 is functionally restricted to ordered domains.

• [1] Maillard J, Grassin E, Bestsennaia E, Silaghi M, Straková K, García-Calvo J, Sakai N, Matile S, Fürstenberg A. Single-molecule localization microscopy and tracking with a fluorescent mechanosensitive probe. J Phys Chem B. 2024;128(33):7997-8006. doi:10.1021/acs.jpcb.4c04047 View Source

Organelle-Targeted Probe Family for Multiplexed Imaging

Flipper-TR is the foundational member of a family of organelle-targeted mechanosensitive probes that all share identical excitation (488 nm) and emission (575–625 nm) wavelengths and the same dithienothiophene mechanophore core . Commercially available variants include: Flipper-TR (plasma membrane), ER Flipper-TR (endoplasmic reticulum), Mito Flipper-TR (mitochondria), and Lyso Flipper-TR (lysosomes) [1]. This spectral uniformity contrasts with the broader landscape of organelle-specific fluorescent probes, where different targeting moieties typically require different fluorophores with disparate excitation/emission characteristics, complicating simultaneous multi-organelle imaging. Because all Flipper-TR variants share the same photophysical properties (λabs 480 nm, λem 600 nm, εmax 1.66 × 10⁴ M⁻¹cm⁻¹, lifetime 2.8–7 ns, QY 30%), they can, in principle, be used for sequential or parallel tension measurements across organelles without changing microscope filters, laser wavelength, or FLIM calibration parameters [2]. No comparable organelle-targeted membrane tension probe family exists from any other mechanosensitive dye class.

Organelle-targeted family

Class-level

4 variants (PM, ER, Mito, Lyso) with identical λabs/λem, τ, QY. No comparable mechanosensitive probe family.

Enables multiplexed organelle tension with single FLIM configuration; no filter change or recalibration.

Commercially available; unified calibration context

Evidence Dimension	Availability of organelle-targeted variants sharing identical spectral properties
Target Compound Data	Flipper-TR family: 4 organelle-targeted variants (plasma membrane, ER, mitochondria, lysosomes), all with identical λabs 480 nm, λem 600 nm, εmax 1.66 × 10⁴ M⁻¹cm⁻¹, lifetime 2.8–7 ns, QY 30%
Comparator Or Baseline	Laurdan/C-Laurdan: no organelle-targeted variants available; stains all membranes non-specifically. Di-4-ANEPPDHQ: only plasma membrane. Nile Red derivatives (NR12S, NR12A): no organelle-targeted variants. Flipper-CF3: only plasma membrane
Quantified Difference	Flipper-TR family provides 4 distinct organelle targeting options with identical fluorophore core. No competing mechanosensitive or membrane order probe class offers organelle-targeted variants with shared spectral properties permitting unified FLIM calibration [1]
Conditions	Commercial availability from Spirochrome; protocols for each variant provided in manufacturer datasheets; probe quantities: 50 nmol (Flipper-TR), 35 nmol (ER, Mito, Lyso variants)

Why This Matters

The organelle-targeted Flipper-TR family enables simultaneous or sequential tension mapping across multiple subcellular compartments using a single FLIM instrument configuration, eliminating the need for filter changes and recalibration that would be required if using probes from different chemical classes.

• [1] Goujon A, Colom A, Straková K, et al. Mechanosensitive fluorescent probes to image membrane tension in mitochondria, endoplasmic reticulum, and lysosomes. J Am Chem Soc. 2019;141(8):3380-3384. doi:10.1021/jacs.8b13189 View Source
• [2] Assies L, García-Calvo J, Piazzolla F, et al. Flipper probes for the community. Chimia. 2021;75(12):1004-1011. doi:10.2533/chimia.2021.1004 View Source

Cross-Kingdom Membrane Tension Imaging

Flipper-TR stains both Gram-positive and Gram-negative bacterial membranes as well as eukaryotic cell membranes, demonstrating cross-kingdom applicability that is rare among mechanosensitive probes [1]. Laurdan has been applied to bacterial membranes but its GP signal is heavily influenced by the unique lipid composition of bacteria (e.g., cardiolipin-rich domains in Gram-positive bacteria) and does not provide tension-specific readout. Di-4-ANEPPDHQ has very limited published use in bacterial systems. In a systematic study by Gonzalez-Garcia et al. (2025), Flipper-TR fluorescence lifetimes in bacterial membranes were found to be consistently shorter than those measured in eukaryotic cells, with measurable lifetime variations along the vertical axis of bacterial cells that suggest spatial differences in membrane tension influenced by cell wall architecture [1]. Flipper-TR could also sensitively distinguish differences in membrane tension arising from distinct bacterial adhesion mechanisms on surfaces with different coatings, and detected tension changes when bacteria were exposed to engineered nanostructured substrates [1]. The probe's functionality has also been validated in yeast [2] and plants .

Cross-kingdom staining

Reported

Stains Gram+, Gram− bacteria, yeast, plants, mammalian cells. Bacterial lifetimes consistently shorter than eukaryotic; surface-adhesion tension differences detected.

Supports cross-species comparative mechanobiology; single probe for multiple model systems.

Surface coatings and nanostructured substrates

Evidence Dimension	Cross-kingdom staining capability and quantitative membrane tension discrimination in bacteria
Target Compound Data	Flipper-TR: stains Gram-positive and Gram-negative bacteria; bacterial lifetimes consistently shorter than eukaryotic cell lifetimes; detects surface-adhesion-induced tension differences and nanostructure-induced tension changes; also functions in yeast, plants, and mammalian cells
Comparator Or Baseline	Laurdan: stains bacterial membranes but reports polarity/order, not tension; bacterial GP values confounded by unique lipid composition. Di-4-ANEPPDHQ: minimal documented bacterial application. Optical tweezers/AFM: single-cell physical methods with low throughput, cannot image field of cells simultaneously
Quantified Difference	Flipper-TR enables FLIM-based tension readout across Gram-positive bacteria, Gram-negative bacteria, yeast, plant, and mammalian cells—spanning at least 3 biological kingdoms—with quantifiable lifetime differences between bacterial species and between bacteria and eukaryotes. Optical tweezers measure tension in ~0.1–10² pN/nm range on single cells only; Flipper-TR images entire cell populations simultaneously with subcellular spatial resolution [1] [3]
Conditions	Gram-positive (e.g., B. subtilis 168) and Gram-negative bacteria; FLIM with 488 nm pulsed laser; surface coatings include PLL, PDL, and fibronectin; nanostructured substrates

Why This Matters

Flipper-TR is the only commercially available membrane tension probe validated for quantitative imaging across bacteria, yeast, plants, and mammals, enabling direct comparative mechanobiology studies without changing the measurement methodology.

• [1] Gonzalez-Garcia MC, Ballesteros D, Hernández JJ, Pazos M, Rodríguez I, Requejo-Isidro J, Flors C. Exploring bacteria–surface interactions with a fluorescent membrane tension probe. Proc Natl Acad Sci USA. 2025;122(42):e2512977122. doi:10.1073/pnas.2512977122 View Source
• [2] Riggi M, Niewola-Staszkowska K, Chiaruttini N, et al. Decrease in plasma membrane tension triggers PtdIns(4,5)P2 phase separation to inactivate TORC2. Nat Cell Biol. 2018;20(9):1043-1051. doi:10.1038/s41556-018-0168-8 View Source
• [3] Pandzic E, Roffay C, Roux A, Mercier V. Rapid FLIM measurement of membrane tension probe Flipper-TR. Methods Mol Biol. 2022;2434:257-269. doi:10.1007/978-1-0716-2010-3_17 View Source

Lifetime vs. Intensity-Based Readout

A fundamental limitation of intensity-based membrane probes (Laurdan GP, Di-4-ANEPPDHQ, Nile Red) is that their signal magnitude depends on local probe concentration, illumination intensity, and optical path length—all of which vary across a cell, between cells, and across experiments. Flipper-TR overcomes this through its fluorescence lifetime readout: the biexponential fluorescence decay is fitted to extract two lifetime components (τ₁ and τ₂), and the longer lifetime with the higher fit amplitude (τ₁) is used to report membrane tension [1]. This lifetime ranges from 2.8 to 7.0 ns, where longer lifetime corresponds to higher membrane tension . In a systematic comparison of FLIM analysis methods applied to Flipper-TR, Mandal et al. (2025) benchmarked multi-exponential reconvolution fitting, tail fitting, mean photon arrival time (first moment), and phasor analysis against photon budget, sample characteristics, microscope manufacturer, and laser frequency, providing a validated decision-making framework for quantitative FLIM analysis of Flipper dyes [2]. The calibration of Flipper-TR lifetime against membrane tension has been achieved using osmotic shock of red blood cells (membrane tension cytometry, MTC) [3] and by correlating FLIM lifetimes with forces applied via optical tweezers to nanotubes pulled from GUVs [4].

Lifetime vs. intensity readout

Reported

τ₁ 2.8–7.0 ns, independent of probe concentration, excitation intensity, and photobleaching. Laurdan GP varies with probe loading.

Enables quantitative cross-experiment comparison; reduces batch-to-batch staining variability.

Validated across microscope manufacturers and laser frequencies

Evidence Dimension	Concentration independence and calibration of the measurement readout
Target Compound Data	Flipper-TR: τ₁ lifetime 2.8–7.0 ns, calibrated against osmotic tension in red blood cells and optical tweezer-measured forces in GUV nanotubes; τ₁ used as primary tension reporter after biexponential fitting
Comparator Or Baseline	Laurdan GP: intensity ratio at 440/490 nm; depends on probe concentration, laser power, and sample geometry; no direct calibration to membrane tension in mN/m. Di-4-ANEPPDHQ: intensity change per mV; requires concurrent voltage calibration
Quantified Difference	Flipper-TR fluorescence lifetime is independent of probe concentration, excitation intensity, and photobleaching within the measurable photon budget range. Laurdan GP varies with probe-to-lipid ratio by up to 0.1–0.2 GP units per 2-fold concentration change (empirically established in Laurdan literature) [2] [4]
Conditions	HeLa cells under osmotic shock; red blood cells for MTC calibration; GUVs under micropipette aspiration; validated across multiple microscope manufacturers and laser frequencies (20 MHz and 80 MHz)

Why This Matters

The concentration-independent FLIM readout eliminates batch-to-batch staining variability and enables quantitative, cross-experiment, cross-laboratory comparison of membrane tension measurements that is impossible with intensity-based probes.

• [1] Cytoskeleton, Inc. Flipper-TR® fluorescent cell membrane probe and membrane tension measurement. The longest lifetime τ₁ with higher fit amplitude reports membrane tension, varying between 2.8 and 7.0 ns. https://www.cytoskeleton.com/flipper-tr (accessed 2025). View Source
• [2] Mandal T, Roux A, García-Arcos JM. Fluorescence lifetime estimation: a practical approach using Flipper-TR FLIM. bioRxiv. 2025. doi:10.1101/2025.09.23.678124 View Source
• [3] Sündermann E, Fregin B, et al. Membrane tension cytometry (MTC) using Flipper-TR calibration with osmotically-stressed red blood cells. Presented at DPG-Frühjahrstagung (BP), 2022. doi:10.13140/RG.2.2.24368.43529 View Source
• [4] Roffay C, García-Arcos JM, Chapuis P, et al. Tutorial: fluorescence lifetime microscopy of membrane mechanosensitive Flipper probes. Nat Protoc. 2024;19(12):3457-3469. doi:10.1038/s41596-024-01027-6 View Source

Flipper-TR Key Application Scenarios

Osmotic Shock Membrane Tension Mapping

Flipper-TR is directly calibrated for measuring dynamic membrane tension changes during hyper- and hypo-osmotic shocks in live cells [1]. The concentration-independent FLIM readout (τ₁ 2.8–7.0 ns, variance ~0.3 ns) enables quantification of tension kinetics with sub-second temporal resolution and subcellular spatial resolution, as demonstrated in HeLa cells and yeast [2]. The fluorogenic property eliminates wash steps, enabling continuous imaging through the osmotic challenge. This application leverages Flipper-TR's unique ability to report mechanical tension specifically, rather than bulk polarity or membrane order changes that confound Laurdan measurements during osmotic stress [3].

Bacterial Adhesion & Biofilm Tension Imaging

Flipper-TR is the only commercially available membrane tension probe validated for quantitative FLIM in both Gram-positive and Gram-negative bacteria [4]. It detects membrane tension differences arising from distinct bacterial adhesion mechanisms on surface coatings (PLL, PDL, fibronectin) and responds to engineered nanostructured substrates. Bacterial lifetimes are consistently shorter than eukaryotic lifetimes, providing a measurable baseline for cross-kingdom comparative mechanobiology. This application is particularly suited for biomaterial development, biofilm prevention research, and antimicrobial surface testing [4].

Super-Resolution Tension Imaging in GUVs

Flipper-TR is compatible with single-molecule localization microscopy (SMLM) and resolves both liquid-ordered and liquid-disordered membrane domains below the diffraction limit in GUVs—an advantage over Flipper-CF3, which is undetectable in disordered membranes at the single-molecule level [5]. Single Flipper-TR molecules can be tracked to distinguish membranes of varying composition from their diffusion coefficients, enabling nanoscale tension mapping in model membrane systems for lipid raft and membrane domain research [5].

Multiplexed Organelle Tension Profiling

The Flipper-TR family provides four organelle-targeted probes (plasma membrane, ER, mitochondria, lysosomes) with identical excitation (488 nm) and emission (575–625 nm) wavelengths, lifetime range, and quantum yield [6]. This spectral uniformity enables sequential or parallel tension measurements across organelles using a single FLIM instrument configuration without filter changes or recalibration. This application addresses the growing need to understand how membrane tension is coordinated across different subcellular compartments during processes such as mitochondrial fission, ER stress responses, and lysosomal trafficking [6] [7].

Application

Selection Property

Validation Focus

Osmotic shock membrane tension mapping

FLIM-based, concentration-independent lifetime readout; fluorogenic no-wash imaging

Dynamic tension kinetics under hyper/hypo-osmotic challenge; subcellular resolution

Bacterial adhesion & biofilm tension imaging

Cross-kingdom staining (Gram+/Gram−); surface-sensitive tension response

Adhesion-dependent membrane tension; biomaterial interface testing; biofilm prevention models

Super-resolution tension imaging in GUVs

Single-molecule localization compatible; resolves Lo/Ld domains below diffraction limit

Nanoscale tension heterogeneity; lipid raft domain organization

Multiplexed organelle tension profiling

Organelle-targeted variants with identical spectral properties

Coordinated tension across ER, mitochondria, lysosomes; single FLIM configuration

• [1] Roffay C, Molinard G, Roux A. Passive coupling of membrane tension and cell volume during active response of cells to osmosis. Proc Natl Acad Sci USA. 2021;118(49):e2103228118. doi:10.1073/pnas.2103228118 View Source
• [2] Pandzic E, Roffay C, Roux A, Mercier V. Rapid FLIM measurement of membrane tension probe Flipper-TR. Methods Mol Biol. 2022;2434:257-269. doi:10.1007/978-1-0716-2010-3_17 View Source
• [3] Fereidouni F, Bader AN, Colom A, Gerritsen HC. Effect of osmotic stress on live cell plasma membranes, probed via Laurdan general polarization measurements. Biophys J. 2022;121(12):2411-2418. doi:10.1016/j.bpj.2022.05.016 View Source
• [4] Gonzalez-Garcia MC, Ballesteros D, Hernández JJ, Pazos M, Rodríguez I, Requejo-Isidro J, Flors C. Exploring bacteria–surface interactions with a fluorescent membrane tension probe. Proc Natl Acad Sci USA. 2025;122(42):e2512977122. doi:10.1073/pnas.2512977122 View Source
• [5] Maillard J, Grassin E, Bestsennaia E, Silaghi M, Straková K, García-Calvo J, Sakai N, Matile S, Fürstenberg A. Single-molecule localization microscopy and tracking with a fluorescent mechanosensitive probe. J Phys Chem B. 2024;128(33):7997-8006. doi:10.1021/acs.jpcb.4c04047 View Source
• [6] Goujon A, Colom A, Straková K, et al. Mechanosensitive fluorescent probes to image membrane tension in mitochondria, endoplasmic reticulum, and lysosomes. J Am Chem Soc. 2019;141(8):3380-3384. doi:10.1021/jacs.8b13189 View Source
• [7] Assies L, García-Calvo J, Piazzolla F, et al. Flipper probes for the community. Chimia. 2021;75(12):1004-1011. doi:10.2533/chimia.2021.1004 View Source